Cas no 2171266-39-8 ((2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid)

• Product Name: (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid
• CAS No: 2171266-39-8
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6422805
• PubChem ID: 165552251
• Update Time: 2025-06-30

(2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid
• (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-hydroxybutanoic acid
• 2171266-39-8
• EN300-1488398

• Inchi： 1S/C24H28N2O6/c27-14-12-21(23(29)30)26-22(28)11-5-6-13-25-24(31)32-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20-21,27H,5-6,11-15H2,(H,25,31)(H,26,28)(H,29,30)/t21-/m0/s1
• InChI Key： YONJGQPAFMYLML-NRFANRHFSA-N
• SMILES： O(C(NCCCCC(N[C@H](C(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid

Compound Introduction: (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid (CAS No. 2171266-39-8)

The compound (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid, identified by its CAS number 2171266-39-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug development and biomedicine. The intricate arrangement of functional groups, including the presence of a fluorenylmethoxycarbonyl moiety and an amino-pentanoic acid backbone, positions this compound as a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds with tailored biological activities. The structural features of (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid make it particularly intriguing for researchers studying enzyme inhibition and receptor binding. The fluorenylmethoxycarbonyl (Fmoc) group, a common protective group in peptide synthesis, not only enhances the stability of the compound but also facilitates its incorporation into larger peptide or protein-based therapeutics. This characteristic is especially relevant in the context of antibody-drug conjugates (ADCs), where such modifications can improve pharmacokinetic properties.

The amide and hydroxybutanoic acid functionalities contribute to the compound's solubility and bioavailability, critical factors in drug formulation. These features are often optimized during the development process to ensure efficient absorption and distribution within the body. Additionally, the stereochemical configuration at the second carbon atom (2S) is a key aspect that influences its biological activity. Chiral compounds like this one often exhibit distinct pharmacological profiles compared to their racemic counterparts, making them valuable for targeted therapeutic interventions.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing metabolic stability and improving binding affinity to biological targets. The incorporation of a fluorene moiety in (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid aligns with this trend, suggesting potential benefits in drug design. For instance, fluorine atoms can modulate electronic properties, influencing interactions with enzymes or receptors. This has been observed in various therapeutic agents where fluorine substitution leads to improved efficacy and reduced side effects.

The compound's potential applications extend to regenerative medicine and tissue engineering. The presence of both amide and hydroxy functional groups allows for interactions with biological matrices, making it suitable for scaffold-based therapies. Researchers are exploring its use in developing biomaterials that can support cell growth and tissue repair. The hydroxybutanoic acid component, in particular, is known for its role in maintaining osmotic balance and facilitating cellular interactions.

In the realm of drug discovery, computational modeling has become an indispensable tool for predicting molecular behavior and optimizing lead compounds. Advanced algorithms can simulate how (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid interacts with biological targets at the atomic level. These simulations help identify key binding sites and optimize modifications to enhance potency while minimizing off-target effects. Such methodologies are increasingly integrated into early-stage drug development pipelines, accelerating the transition from laboratory findings to clinical candidates.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Techniques such as solid-phase peptide synthesis (SPPS) have been adapted for constructing complex molecules like this one. The Fmoc group plays a pivotal role in protecting amino groups during synthesis, ensuring that each step proceeds without unwanted side reactions. This approach underscores the importance of well-designed synthetic strategies in producing pharmaceutical intermediates.

Evaluation of (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid involves rigorous testing across various biological assays to assess its efficacy and safety profile. In vitro studies often focus on enzyme inhibition assays to determine if it modulates specific biochemical pathways relevant to diseases such as cancer or neurodegenerative disorders. Additionally, cell-based models are employed to evaluate cytotoxicity and potential therapeutic effects on diseased cell lines.

The growing interest in personalized medicine has also influenced research directions for compounds like this one. By understanding individual genetic variations, scientists can predict how patients might respond to different treatments. This approach could lead to more tailored therapeutic strategies where compounds are designed or modified based on patient-specific data. The versatility of (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid makes it a valuable asset in such personalized medicine initiatives.

In conclusion, the compound (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid (CAS No. 2171266-39-8) exemplifies the innovative approaches being taken in modern pharmaceutical chemistry. Its unique structural features offer multiple avenues for therapeutic development across diverse medical fields. As research progresses, further insights into its biological activities and synthetic modifications will continue to expand its potential applications, contributing significantly to advancements in healthcare.